Cas no 41607-20-9 ((-)-pinoresinol 4-O-beta-D-glucopyranoside)

• Product Name: (-)-pinoresinol 4-O-beta-D-glucopyranoside
• CAS No: 41607-20-9
• MF: C₂₆H₃₂O₁₁
• MW: 520.525689125061
• CID: 2078355
• PubChem ID: 11168362
• Update Time: 2025-04-21

(-)-pinoresinol 4-O-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (-)-pinoresinol 4-O-beta-D-glucopyranoside
• (+)-pinoresinol 4'-O-beta-D-glucopyranoside
• (+)-pinoresinol 4-O-beta-D-glucopyranoside
• (+)-pinoresinol mono-beta-D-glucopyranoside
• (+)-pinoresinol O-(beta-D-gucopyranoside)
• (+)-Pinoresinol O-beta-D-glucopyranoside
• (+)-pinoresinol-4'-beta-
• (+)-pinoresinol-4'-O-beta-D-glucopyranoside
• (+)-pinoresinol-O-beta-D-glucopyranoside
• (-)-Pinoresinol 4-O-glucoside
• [ "" ]
• (+)-Pinoresinol-beta-D-glucoside
• MLS000876969
• SMR000440667
• (-)-Pinoresinol O-beta-D-glucopyranoside
• 24404-49-7
• D85072
• (2S,3R,4S,5S,6R)-2-[4-[(3R,3aS,6R,6aS)-3-(4-hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• AKOS040762633
• C17529
• Q27155117
• HY-N0946
• 41607-20-9
• FS-6845
• (-)-pinoresinol glucoside
• CHEBI:81162
• CS-0016079
• Epipinoresinol-4-O-beta-D-glucoside
• CHEMBL573336

• Inchi： 1S/C26H32O11/c1-32-18-7-12(3-5-16(18)28)24-14-10-35-25(15(14)11-34-24)13-4-6-17(19(8-13)33-2)36-26-23(31)22(30)21(29)20(9-27)37-26/h3-8,14-15,20-31H,9-11H2,1-2H3/t14-,15-,20-,21-,22+,23-,24+,25+,26-/m1/s1
• InChI Key： QLJNETOQFQXTLI-JKUDBEEXSA-N
• SMILES： O1C[C@H]2[C@H](C3C=CC(=C(C=3)OC)O)OC[C@H]2[C@@H]1C1C=CC(=C(C=1)OC)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 520.19400
• Monoisotopic Mass: 520.19446183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.258
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.418±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 752.5±60.0 °C at 760 mmHg
• Flash Point: 408.9±32.9 °C
• Solubility: Very slightly soluble (0.42 g/l) (25 º C),
• PSA: 156.53000
• LogP: 0.66330
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

(-)-pinoresinol 4-O-beta-D-glucopyranoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides